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Compound of Interest

2-Ethoxy-4-morpholin-4-yl-
Compound Name:

benzaldehyde
CAS No.: 879047-50-4
Cat. No.: B1310271

Get Quote

Executive Safety Summary

Immediate Action Required: Treat 2-Ethoxy-4-morpholin-4-yl-benzaldehyde as a High-
Potency Irritant with potential Corrosive properties due to the morpholine moiety.

Unlike standard benzaldehydes, the incorporation of the morpholine ring introduces basicity
and nitrogen-specific toxicology. Standard "lab coat and glasses" protocols are insufficient for
handling pure substance >1g.
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Hazard Class Critical Risk Immediate Control

) o Zero-Skin-Contact Policy.
Skin/Eye lrritation (Cat 2), ]
Health i N Double-gloving recommended
Potential Sensitizer _
for solids.

Store under Argon/Nitrogen.
Reactivity Air-Sensitive (Auto-oxidation) Do not store >3 months

without re-analysis.

NEVER mix with nitrosating
Chemical Nitrosamine Precursor agents or bleach
(hypochlorite).

Chemical Risk Profiling (The "Why")

To select the correct PPE, we must deconstruct the molecule into its functional risk
components. This is not just an "irritant"; it is a bifunctional intermediate.

e The Benzaldehyde Core: Highly susceptible to auto-oxidation to form benzoic acid
derivatives. This reaction is accelerated by light and air. implication: Old bottles may be
pressurized or contain acidic crusts.

o The Morpholine Moiety: This heterocyclic amine introduces basicity. While less corrosive
than free morpholine, it facilitates skin permeation and can cause severe eye damage
(irreversible corneal opacity) if not washed immediately.

e The 2-Ethoxy Substituent: Increases lipophilicity, meaning the compound can penetrate
nitrile gloves faster than unsubstituted benzaldehyde.

PPE Selection Matrix

Standard: Universal Precautions for Novel Pharmaceutical Intermediates (Band 3)

Hand Protection (Critical)

Do not rely on standard latex. The lipophilic nature of the ethoxy group requires Nitrile or
Laminate protection.
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. . . . Breakthrough
Task Duration Glove Material Min. Thickness Ti Protocol
ime
) o Change
Incidental (<5 Nitrile ] ) ) )
) ) 0.11 mm (4 mil) ~15 mins immediately
min) (Disposable)
upon splash.

o Tuck lab coat
Prolonged (>15 Nitrile (Extended

) 0.20 mm (8 mil) >120 mins sleeves inside
min) Cuff)
gloves.
) Silver Shield / ) ] Mandatory for
Spill Cleanup ] Multi-layer >480 mins ]
Laminate spills >100 mL/g.

Eye & Face Protection[1][2][3][4][5]

» Standard Handling: Chemical Splash Goggles (Indirect Vent). Reasoning: Safety glasses
allow powder migration to the eye via air currents in the fume hood.

e Scale-up (>10q): Face Shield + Goggles.

Respiratory Protection

e Primary Control: Certified Chemical Fume Hood (Face velocity: 80-100 fpm).

e Secondary (Outside Hood): Full-face respirator with OV/P100 cartridges (Organic Vapor +
HEPA). Note: Dust masks (N95) are insufficient for the organic vapor component.

Operational Protocols
Workflow: Weighing & Transfer

Organic powders of this class are prone to static charging, leading to "powder fly" and
inhalation risks.

e Preparation: Place balance inside the fume hood. Use an ionizing bar or anti-static gun on
the spatula and weigh boat.

o Transfer: Do not pour from the bottle. Use a stainless steel spatula.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

 Solubilization: Add solvent slowly. The morpholine nitrogen can liberate heat (exotherm) if
dissolved in acidic media.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for PPE based on the state of
matter and scale.

Start: Handling 2-Ethoxy-4-morpholin-4-yl-benzaldehyde

State of Matter?

Solid / Powder Solution / Qil
Scale > 1g? Concentration > 0.1M?

LEVEL 3 PPE:

LEVEL 2 PPE: LEVEL 1 PPE:
Double Nitrile, Goggles, Nitrile (4mil), Lab Coat,
Sleeves Taped Safety Glasses, Fume Hood

Respirator (OV/P100),
Chem-Resistant Apron,
Face Shield

Click to download full resolution via product page

Figure 1: Risk-based PPE selection logic. Note that solutions pose a higher risk of rapid skin
absorption than solids.

Emergency Response & Decontamination
Spill Response Workflow
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CRITICAL WARNING: Do NOT use Bleach (Sodium Hypochlorite) to clean spills. Morpholine
derivatives react with hypochlorite to form Chloramines or Nitrosamines, which are
carcinogenic and toxic.

Evacuate Area
ST 2T 9 (I >10g outside hood)

] Pestzss Walina Low Risk Don PPE: b: Clean Surface:

" Disposal:
& Location lgl Double Gloves, Goggles ‘ermiculite or San Soap & Water ONLY Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Spill response workflow emphasizing the avoidance of reactive cleaning agents.

First Aid

o Eye Contact: Irrigate immediately for 15 minutes.[1][2][3][4] Time is critical to prevent corneal
clouding from the basic amine.

o Skin Contact: Wash with soap and water.[2][4][5][6] Do not use alcohol (increases
absorption).

Waste Disposal & Storage[2][3][5][6]

o Storage: Store at 2—8°C under inert atmosphere (Argon preferred). Tightly seal to prevent
oxidation to the benzoic acid derivative.

e Disposal:
o Solid Waste: Segregate into "Hazardous Organic Solid" stream.

o Liquid Waste: Non-Halogenated Organic Solvent stream (unless dissolved in
DCM/Chloroform).

o Labeling: Must be labeled "Irritant / Potential Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/894260
https://www.epfl.ch/labs/lsci/wp-content/uploads/2020/03/GloveChart.pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.003.497
https://www.benchchem.com/product/b1310271?utm_src=pdf-custom-synthesis#bc-rfq
https://pim-resources.coleparmer.com/sds/11779.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15035&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
http://angenechemical.com/sds/81068-26-0.pdf
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/173606?userType=undefined
https://msdsdigital.com/system/files/Morpholine_Rev1_SDS.pdf
https://www.epfl.ch/labs/lsci/wp-content/uploads/2020/03/GloveChart.pdf
https://www.benchchem.com/product/b1310271/docs#personal-protective-equipment-handling-guide-2-ethoxy-4-morpholin-4-yl-benzaldehyde
https://www.benchchem.com/product/b1310271/docs#personal-protective-equipment-handling-guide-2-ethoxy-4-morpholin-4-yl-benzaldehyde
https://www.benchchem.com/product/b1310271/docs#personal-protective-equipment-handling-guide-2-ethoxy-4-morpholin-4-yl-benzaldehyde
https://www.benchchem.com/product/b1310271/docs#personal-protective-equipment-handling-guide-2-ethoxy-4-morpholin-4-yl-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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